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Compound of Interest

Compound Name: D-erythro-Sphingosine-13C2,D2

Cat. No.: B10782803

This guide provides immediate safety, handling, and disposal protocols for D-erythro-
Sphingosine-13C2,D2, tailored for researchers, scientists, and drug development
professionals. Given the conflicting hazard information available, a conservative approach to
personal protective equipment (PPE) and handling is strongly advised.

Hazard Assessment and Personal Protective
Equipment (PPE)

While some safety data sheets (SDS) for the parent compound, D-erythro-Sphingosine, do not
classify it as hazardous under OSHA standards, other sources indicate potential risks. One
SDS classifies it as harmful if swallowed, causing skin and eye irritation, and potentially
causing respiratory irritation[1][2][3]. Therefore, it is prudent to handle this compound with a
comprehensive suite of personal protective equipment.

Recommended Personal Protective Equipment
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PPE Category

Item

Specification

Rationale

Eye Protection

Safety Glasses with
Side Shields or
Goggles

Must meet ANSI
Z87.1 standards[4][5]

Protects against
splashes and airborne
particles that could
cause serious eye

irritation[3].

Hand Protection

Chemical-Resistant

Gloves

Nitrile or butyl rubber
gloves are
recommended. Check
manufacturer's

compatibility data[5].

Prevents skin contact,
which may cause
irritation[3].
Contaminated gloves
should be removed
before touching other

surfaces[4].

Body Protection

Laboratory Coat

Flame-resistant
material if open

flames are present[4].

Protects skin and
personal clothing from

contamination.

Respiratory Protection

NIOSH/MSHA
Approved Respirator

Recommended if
handling powders
outside of a ventilated
enclosure or if
irritation is

experienced.

Minimizes inhalation
of dust that may
cause respiratory

irritation[3].

Operational Handling and Storage

Handling:

e Ventilation: Handle in a well-ventilated area. For procedures that may generate dust or

aerosols, a chemical fume hood or a Class Il Biosafety Cabinet is recommended[6].

« Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing[2].

o Aerosol Prevention: Avoid actions that could generate dust.
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» Hygiene: Wash hands thoroughly after handling[3]. Do not eat, drink, or smoke in the
handling area[3].

Storage:

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place. The
recommended storage temperature is -20°C.

e Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan

Dispose of D-erythro-Sphingosine-13C2,D2 and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations.

Waste Categorization:

e Solid Waste: Unused or contaminated solid material should be collected in a designated,
labeled hazardous waste container.

e Liquid Waste: Solutions containing the compound should be collected in a labeled, sealed
container for hazardous liquid waste.

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be disposed
of as hazardous waste.

Disposal Procedure:
e Segregation: Do not mix with other waste streams unless compatible.
o Labeling: Clearly label waste containers with the chemical name and associated hazards.

» Collection: Arrange for collection by your institution's environmental health and safety (EHS)
department or a licensed chemical waste disposal company.

Experimental Workflow for Safe Handling
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The following diagram outlines the procedural steps for the safe handling of D-erythro-
Sphingosine-13C2,D2 from receipt to disposal.

Preparation

Review SDS & Protocols

Don Appropriate PPE

Work in Ventilated Area

Weighing/Reconstitution

Experimental Use

Cleanup & Disposal

Decontaminate Work Area

Segregate & Label Waste

Doff PPE

Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10782803?utm_src=pdf-body
https://www.benchchem.com/product/b10782803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Safe handling workflow for D-erythro-Sphingosine-13C2,D2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for D-erythro-
Sphingosine-13C2,D2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782803#personal-protective-equipment-for-
handling-d-erythro-sphingosine-13c2-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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